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Compound of Interest

Compound Name: Texas red-X 4-succinimidyl ester

Cat. No.: B12370066

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, storage, and troubleshooting of
Texas Red-X labeled antibodies.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for Texas Red-X labeled antibodies?

For optimal stability, it is recommended to store Texas Red-X labeled antibodies at 4°C for
short-term use and in aliquots at -20°C or -80°C for long-term storage.[1][2][3] It is crucial to
avoid repeated freeze-thaw cycles, which can degrade the antibody and reduce its
effectiveness.[1][2][3] When storing at -20°C, using a non-frost-free freezer is advisable to
prevent temperature fluctuations.[2][3] For conjugates in 50% glycerol, storage at -20°C can
maintain stability for up to two years.[4] Always protect the antibody from light by storing it in a
dark vial or wrapping the vial in foil.[1][2]

Q2: What is the expected shelf life of a Texas Red-X labeled antibody?

The shelf life of a Texas Red-X labeled antibody is dependent on the storage conditions and
the stability of the antibody itself. When stored correctly at 4°C, a new conjugate can be stable
for 12-18 months.[4] For longer-term storage at -20°C in 50% glycerol, the conjugate can
remain stable for several years.[4] Lyophilized (freeze-dried) antibodies can be stable for 3-5
years when stored at -20°C or below.[2] However, the antibody is often the least stable
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component of the conjugate, so it is important to check the datasheet for the specific antibody's
storage recommendations.[4]

Q3: What buffers are compatible with Texas Red-X labeled antibodies for storage and
conjugation?

For storage, phosphate-buffered saline (PBS) at a pH of 7.2 is commonly used.[1] For the
conjugation process, it is ideal to use an amine-free buffer such as MES, MOPS, HEPES, or
PBS, with a pH range of 6.5 to 8.5.[5][6] Buffers containing primary amines (e.g., Tris or
glycine) should be avoided during conjugation as they can react with the succinimidyl ester of
the Texas Red-X dye, reducing labeling efficiency.[1][5] However, modest concentrations of Tris
buffer (up to 20mM) are tolerated in some protocols.[5]

Q4: What is the photostability of Texas Red-X?

Texas Red-X is known for its good photostability, making it a reliable choice for long-term
imaging experiments.[7][8][9] It is more photostable than its predecessor, Texas Red sulfonyl
chloride.[10] However, like all fluorophores, it is susceptible to photobleaching with prolonged
exposure to intense light. To minimize photobleaching, it is recommended to use an antifade
mounting medium for microscopy and to protect samples from light whenever possible.[9][11]

Quantitative Data Summary

The following tables summarize key quantitative data related to the storage and stability of
Texas Red-X labeled antibodies.

Table 1: Recommended Storage Conditions and Expected Shelf Life
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Table 2: Buffer Compatibility for Conjugation and Storage
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This guide addresses common issues encountered during experiments using Texas Red-X
labeled antibodies.

Issue 1: No or Weak Fluorescent Signal

Possible Causes:

Antibody Degradation: Improper storage or repeated freeze-thaw cycles can damage the
antibody.[2][3]

o Low Antibody Concentration: The antibody may be too dilute for effective detection.

« Inefficient Labeling: The conjugation of Texas Red-X to the antibody may have been
unsuccessful.

e Photobleaching: Excessive exposure to light during the experiment can quench the
fluorescent signal.[11]

¢ Incorrect Filter/Laser Settings: The microscope or flow cytometer may not be set to the
optimal excitation and emission wavelengths for Texas Red-X (Excitation: ~595 nm,
Emission: ~615 nm).[5][12]

» Antigen Unavailability: The target antigen may not be present or may be masked in the
sample.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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